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Abstract
Tebuthiuron is a broad-spectrum herbicide belonging to the substituted urea class, utilized for

the control of a wide range of herbaceous and woody plants. This technical guide provides an

in-depth overview of the discovery, history of agricultural use, mode of action, and key

experimental data related to tebuthiuron. Quantitative data are summarized in structured

tables, and a detailed description of its mechanism of action is provided.

Discovery and History
Tebuthiuron was discovered by Air Products and Chemicals.[1] In 1974, it was registered in the

United States by Elanco, and the rights were later sold to Dow AgroSciences.[1] It is

commercially available under various trade names, including Spike, Graslan, and Reclaim.[1][2]

Tebuthiuron is a nonselective, broad-spectrum herbicide used to control weeds, as well as

woody and herbaceous plants.[1] Its primary use is in non-cropland areas, rangelands, rights-

of-way, and industrial sites.[2] It is also used in sugarcane cultivation.[1][2] Due to its high

potential for groundwater contamination, its use has been banned in Europe since November

2002.[1]
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Tebuthiuron is an off-white to buff-colored crystalline solid.[1] Its chemical and physical

properties are summarized in Table 1.

Property Value Reference

IUPAC Name
N-(5-tert-Butyl-1,3,4-thiadiazol-

2-yl)-N,N′-dimethylurea
[1]

CAS Number 34014-18-1 [1]

Chemical Formula C9H16N4OS [1]

Molar Mass 228.31 g·mol−1 [1]

Melting Point 163.19 °C [1]

Boiling Point 394.23 °C [1]

Water Solubility 2500 mg/L [1]

Vapor Pressure 0.27 mPa [1]

Soil Half-life > 360 days [1]

Mode of Action
Tebuthiuron is a systemic herbicide that is absorbed by the plant roots and translocated to the

leaves.[1] It acts by inhibiting photosynthesis.[1][3] Specifically, it blocks electron transport in

Photosystem II of the photosynthetic pathway. This disruption leads to the cessation of energy

production and ultimately, plant death. Woody plants may take two to three years to be

completely controlled after application.[2]
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Caption: Tebuthiuron's mode of action in inhibiting photosynthesis.

Agricultural Use and Application
Tebuthiuron is formulated as granules, pellets, or a wettable powder.[1] It is applied to the soil

surface by hand, aircraft, or ground equipment.[1][2] Application can be done at any time of the

year, and it remains effective for several years.[1]

Application Rates:

Pellets (20% active ingredient): 0.5-2 g/m² (equating to 0.1-0.4 g/m² of active ingredient).[1]

Broadcast (Spike 80DF): 3 to 5 pounds of product per acre (maximum of about 4 pounds of

active ingredient per acre).[3]

Experimental Protocols
While specific, detailed experimental protocols for the initial discovery and development of

tebuthiuron are not readily available in the public domain, the general methodologies for

herbicide efficacy and toxicology studies are standardized. A generalized workflow for

evaluating a soil-applied herbicide like tebuthiuron is outlined below.
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Caption: Generalized workflow for herbicide evaluation.
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Toxicological Data
Tebuthiuron exhibits varying levels of toxicity to different organisms. A summary of key

toxicological data is presented in Table 2.

Test Organism Endpoint Value Reference

Rat (oral) LD50 644 mg/kg [1]

Rat (3-generation

reproduction)
NOEL 40 mg/kg/day [4]

Rabbit

(developmental)
-

No adverse effects up

to 25 mg/kg/day
[2]

Dog (1-year feeding) -
Chronic effects

observed
[3]

Quail (subacute oral) LD50 >5,000 ppm [3]

Mallard Duck

(subacute oral)
LD50 >5,000 ppm [3]

Rainbow Trout (96-

hour acute)
LC50 143 mg/L [3]

Bluegill Sunfish (96-

hour acute)
LC50 106 mg/L [3]

Note on Butamifos: It is important to distinguish tebuthiuron from other herbicides such as

butamifos. Butamifos is an organophosphate herbicide that acts by inhibiting microtubule

formation and also functions as an acetylcholinesterase inhibitor.[5][6] It is used on beans, turf,

and various vegetables.[5] Unlike tebuthiuron, butamifos is not registered for use in the

European Union or Switzerland.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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